Cas no 403514-09-0 (N-(pentan-2-yl)-1,3-dioxaindan-5-amine)
N-(pentan-2-yl)-1,3-dioxaindan-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-amine, N-(1-methylbutyl)-
- n-(Pentan-2-yl)benzo[d][1,3]dioxol-5-amine
- N-(pentan-2-yl)-1,3-dioxaindan-5-amine
- AKOS000245326
- N-(PENTAN-2-YL)-2H-1,3-BENZODIOXOL-5-AMINE
- EN300-165242
- CS-0277399
- 403514-09-0
-
- Inchi: 1S/C12H17NO2/c1-3-4-9(2)13-10-5-6-11-12(7-10)15-8-14-11/h5-7,9,13H,3-4,8H2,1-2H3
- InChI Key: DTOGLKPVRZTJMG-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(NC(C)CCC)C=C2OC1
Computed Properties
- Exact Mass: 207.125928785Da
- Monoisotopic Mass: 207.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 30.5Ų
N-(pentan-2-yl)-1,3-dioxaindan-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01005878-1g |
N-(Pentan-2-yl)-2H-1,3-benzodioxol-5-amine |
403514-09-0 | 95% | 1g |
¥1953.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01005878-5g |
N-(Pentan-2-yl)-2H-1,3-benzodioxol-5-amine |
403514-09-0 | 95% | 5g |
¥5656.0 | 2024-04-18 | |
| Enamine | EN300-165242-0.05g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-165242-0.1g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-165242-0.25g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-165242-0.5g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-165242-1.0g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-165242-2.5g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-165242-5.0g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-165242-10.0g |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine |
403514-09-0 | 10.0g |
$3131.0 | 2023-02-17 |
N-(pentan-2-yl)-1,3-dioxaindan-5-amine Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on N-(pentan-2-yl)-1,3-dioxaindan-5-amine
Market Research and Analysis of N-(pentan-2-yl)-1,3-dioxaindan-5-amine in Chemical Biomedical Field
The compound N-(pentan-2-yl)-1,3-dioxaindan-5-amine, identified by the CAS registry number 403514-09-0, has garnered significant attention in the chemical biomedical field due to its potential applications in drug development and therapeutic research. This analysis aims to provide a comprehensive overview of the current market landscape, research advancements, and future prospects for this compound.
Recent studies have highlighted the unique properties of N-(pentan-2-yl)-1,3-dioxaindan-5-amine, particularly its role as a precursor or intermediate in the synthesis of bioactive molecules. Its structural features, including the dioxaindane ring system and the pentanoyl substituent, make it a versatile building block for developing compounds with potential pharmacological activities.
Market demand for this compound is driven by its use in academic research and preclinical studies. Pharmaceutical companies and research institutions are increasingly leveraging this compound to explore its potential in treating various diseases, including neurodegenerative disorders and cancer. The growing emphasis on personalized medicine and the development of targeted therapies further underscores the importance of this compound in the biomedical sector.
To meet the rising demand, global suppliers have enhanced their production capabilities to ensure a steady supply of high-quality N-(pentan-2-yl)-1,3-dioxaindan-5-amine. Key players in the market are focusing on optimizing synthetic routes to improve yield and reduce costs while maintaining strict quality control standards.
The future outlook for this compound is promising, with ongoing research exploring its potential applications in advanced drug delivery systems and biotechnological processes. Collaborative efforts between academia and industry are expected to accelerate the translation of research findings into commercial products.
403514-09-0 (N-(pentan-2-yl)-1,3-dioxaindan-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)